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Compound of Interest

Compound Name: 5-Iodo-6-methyluracil

Cat. No.: B073931 Get Quote

Essential Safety and Handling Guide for 5-Iodo-6-
methyluracil
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

5-Iodo-6-methyluracil, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Chemical and Physical Properties
A summary of the key properties of 5-Iodo-6-methyluracil is provided below.

Property Value

Molecular Formula C₅H₅IN₂O₂[1]

Molecular Weight 252.01 g/mol [1]

Melting Point ~280 °C (decomposes)[2]

Appearance Off-white to white crystalline solid

Hazard Identification and GHS Classification
5-Iodo-6-methyluracil is classified with the following hazards:
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Danger: May cause an allergic skin reaction.[1]

Danger: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]

Warning: Suspected of causing cancer.[1]

Due to these potential health risks, stringent adherence to the safety protocols outlined below

is mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 5-
Iodo-6-methyluracil.

Protection Type Specification Rationale

Eye/Face Protection

Chemical splash goggles or

safety glasses with side

shields meeting EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.[3][4] A face shield is

recommended when there is a

significant splash hazard.[3][5]

Protects against dust particles

and accidental splashes of

solutions containing the

compound.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile).[3] A lab coat or

other protective clothing to

prevent skin exposure.[3]

Prevents direct skin contact

and potential allergic reactions

or absorption.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

ventilation is inadequate, dust

is generated, or irritation

symptoms are experienced.[3]

Protects against inhalation of

the fine powder, which can

cause respiratory sensitization.

[1]
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A systematic approach to handling and disposal is critical. The following step-by-step guidance

ensures safe operational workflow.

Experimental Workflow: Handling 5-Iodo-6-methyluracil
The following diagram outlines the standard procedure for safely handling 5-Iodo-6-
methyluracil in a laboratory setting.

Preparation Handling Post-Handling

Verify availability of all PPE Ensure fume hood is operational Don all required PPE Weigh and handle solid compound in fume hood Prepare solutions within the fume hood Avoid dust generation Decontaminate work surfaces Segregate and label all waste Carefully remove and dispose of gloves Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for 5-Iodo-6-methyluracil.

Step-by-Step Handling Protocol
Preparation:

Always handle 5-Iodo-6-methyluracil powder and prepare solutions in a well-ventilated

area, preferably within a certified chemical fume hood to control airborne particles.[3]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Donning PPE:

Before handling the compound, put on all required PPE as specified in the table above.[3]

Gloves should be inspected for any damage before use.[4]

Handling:

Avoid direct contact with skin and eyes.[3]

Take care to prevent the formation of dust when handling the solid form.[3][4]

Do not eat, drink, or smoke in the handling area.[3]
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Post-Handling:

After handling is complete and before leaving the laboratory, wash hands and any

exposed skin thoroughly with soap and water.[3][4]

Decontaminate work surfaces. For related compounds like 5-fluorouracil, a 0.1% to 0.5%

sodium hypochlorite solution has been shown to be effective.[3]

Storage Protocol
Store 5-Iodo-6-methyluracil in a tightly closed, properly labeled container.[3]

Keep the container in a cool, dry, and well-ventilated place, away from strong oxidizing

agents.[3][7]

Spill and Decontamination Procedures
Spill Containment: In the event of a spill, evacuate non-essential personnel and ensure the

area is well-ventilated.[3]

Cleanup:

Wearing full PPE, gently sweep or vacuum the solid material to avoid creating dust.[3]

Place the collected material into a suitable, labeled container for hazardous waste

disposal.[3][4]

Surface Decontamination: Clean the spill area thoroughly.

Waste Disposal Plan
As a halogenated pyrimidine, 5-Iodo-6-methyluracil waste must be managed as hazardous

chemical waste and properly segregated.[3][8]

The following diagram illustrates the correct disposal pathway.
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Waste Collection (in lab)

Labeling and Storage

Final Disposal

Generate Waste
(e.g., contaminated gloves, glassware, excess compound)

Segregate into designated 'Halogenated Organic Waste' container

Label container with 'Hazardous Waste' and full chemical name

Store sealed container in a designated Satellite Accumulation Area (SAA)

Arrange for pickup by institutional EHS

Container is ~75% full

Licensed disposal company for incineration

Click to download full resolution via product page

Disposal Pathway for 5-Iodo-6-methyluracil Waste.

Step-by-Step Disposal Protocol
Waste Segregation: Use a specific, clearly labeled waste container for "Halogenated Organic

Waste".[8] This must be kept separate from non-halogenated, aqueous, and solid waste
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streams.[8]

Waste Collection: Collect all waste materials, including contaminated PPE, weighing boats,

and unused compounds, in the designated container.[8] The container should be made of a

compatible material with a secure lid.[8]

Labeling: The waste container must be labeled with a "Hazardous Waste" tag immediately

upon adding the first waste.[8] The label must clearly state "5-Iodo-6-methyluracil" and any

other chemical constituents with their approximate percentages.[8]

Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[8] The area should be cool, dry, and well-ventilated, and the container

should be in secondary containment.[8]

Arranging for Disposal: Once the container is about 75% full, arrange for its collection by

your institution's Environmental Health and Safety (EHS) department or an equivalent waste

management service.[8] Do not dispose of this chemical down the drain.[4]

First Aid Measures
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[4]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4]

Eye Contact: Flush eyes with water as a precaution. Consult a physician.[4]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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